Cas no 852475-03-7 ((4-(Triphenylsilyl)phenyl)boronic acid)

(4-(Triphenylsilyl)phenyl)boronic acid is a boronic acid derivative featuring a triphenylsilyl substituent, which enhances its stability and utility in cross-coupling reactions. This compound is particularly valuable in Suzuki-Miyaura couplings, where it serves as a versatile building block for synthesizing complex biaryl structures. The triphenylsilyl group imparts steric and electronic effects that can influence reactivity and selectivity in organic transformations. Its robust structure ensures compatibility with a range of reaction conditions, making it suitable for applications in pharmaceuticals, materials science, and agrochemical research. The compound is typically supplied as a white to off-white solid, with high purity to ensure consistent performance in synthetic workflows.

(4-(Triphenylsilyl)phenyl)boronic acid structure

852475-03-7 structure

Product Name:(4-(Triphenylsilyl)phenyl)boronic acid

CAS No:852475-03-7

MF:C₂₄H₂₁BO₂Si

MW:380.318847417831

MDL:MFCD16619346

CID:1033278

PubChem ID:16754122

Update Time:2025-10-18

(4-(Triphenylsilyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (4-(Triphenylsilyl)phenyl)boronic acid
- [4-(Triphenylsilyl)phenyl]boronic acid
- (4-(Triphenylsilyl)phenyl)boronicacid
- MFCD16619346
- FT-0739237
- (4-triphenylsilylphenyl)boronic acid
- 852475-03-7
- AKOS016010680
- DTXSID00587846
- SCHEMBL3189949
- DB-076306
- 4-(TRIPHENYLSILYL)PHENYLBORONIC ACID
- MDL： MFCD16619346
- Inchi： 1S/C24H21BO2Si/c26-25(27)20-16-18-24(19-17-20)28(21-10-4-1-5-11-21,22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-19,26-27H
- InChI Key： PMOBXFBCSAQLOY-UHFFFAOYSA-N
- SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(B(O)O)=CC=1

Computed Properties

Exact Mass: 380.1403866g/mol
Monoisotopic Mass: 380.1403866g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 414
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Density: 1.18

(4-(Triphenylsilyl)phenyl)boronic acid Pricemore >>

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